Diiron species containing a cyclic PPh2NPh2 diphosphine related to the [FeFe]H2ases active site†‡

Chemical Communications Pub Date: 2010-11-09 DOI: 10.1039/C0CC03295F

Abstract

A new dissymmetrically disubstituted diiron dithiolate species, [Fe2(CO)42-PPh2NPh2)(μ-pdt)] (pdt = S(CH2)3S), was prepared by using a flexible cyclic base-containing diphosphine, 1,3,5,7-tetraphenyl 1,5-diaza-3,7-diphosphacyclooctane (PPh2NPh2 = {PhPCH2NPh}2). Preliminary investigations of proton and electron transfers on the diiron system have been done.

Graphical abstract: Diiron species containing a cyclic PPh2NPh2 diphosphine related to the [FeFe]H2ases active site
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